Cas no 41755-58-2 (1-Triacontanol,1-acetate)

• Product Name: 1-Triacontanol,1-acetate
• CAS No: 41755-58-2
• MF: C₃₂H₆₄O₂
• MW: 480.849370956421
• CID: 334575
• PubChem ID: 24900276
• Update Time: 2025-05-18

1-Triacontanol,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Triacontanol,1-acetate
• TRIACONTYL ACETATE
• 1-Triacontanol, acetate
• Melissyl acetate
• n-Triacontyl acetate
• triacontanyl acetate
• DTXSID00194579
• 41755-58-2
• HY-W127477
• FT-0741096
• OVQVOKLGCDAZBX-UHFFFAOYSA-N
• starbld0021683
• CS-0185706
• DB-257151

• MDL： MFCD00057785
• Inchi： 1S/C32H64O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-34-32(2)33/h3-31H2,1-2H3
• InChI Key： OVQVOKLGCDAZBX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 480.49092
• Monoisotopic Mass: 480.491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 30
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.858
• Boiling Point: 436.4°Cat760mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.455
• PSA: 26.3

1-Triacontanol,1-acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on 1-Triacontanol,1-acetate

1-Triacontanol,1-acetate (CAS No. 41755-58-2): A Comprehensive Overview

1-Triacontanol,1-acetate, also known as triacontyl acetate, is a long-chain fatty acid ester with the CAS registry number 41755-58-2. This compound is a member of the broader class of acetylated alcohols, specifically derived from triacontanol, which is a saturated primary alcohol with a carbon chain of thirty carbons. The acetate derivative is formed through the esterification of triacontanol with acetic acid, resulting in a molecule with unique chemical and physical properties.

The molecular formula of 1-Triacontanol,1-acetate is C32H64O2, and its molecular weight is approximately 480.86 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 60°C. Its boiling point is significantly higher, making it stable under most industrial and laboratory conditions. The compound is sparingly soluble in water but exhibits excellent solubility in organic solvents such as ethanol, methanol, and diethyl ether.

1-Triacontanol,1-acetate has gained attention in recent years due to its potential applications in various industries. One of the most notable uses is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and surfactants. The long hydrocarbon chain provides excellent hydrophobic properties, making it ideal for applications in water-repellent coatings and lubricants.

Recent studies have explored the use of triacontyl acetate in bio-based materials. Researchers have found that it can be incorporated into biodegradable polymers, enhancing their mechanical properties while maintaining eco-friendly characteristics. This development aligns with the growing demand for sustainable materials in industries such as packaging and textiles.

In the agricultural sector, 1-Triacontanol, the parent alcohol of this compound, has been recognized for its role as a plant growth regulator. While the acetate derivative has not been extensively studied in this context yet, preliminary research suggests that it may retain some of these bioactive properties. This opens up possibilities for its use in horticulture and agriculture as a natural growth enhancer.

The synthesis of triacontyl acetate typically involves the Fischer esterification reaction or other esterification techniques. These methods allow for precise control over the product quality and yield. Recent advancements in catalytic systems have further improved the efficiency of these reactions, making large-scale production more feasible.

In terms of safety and handling, triacontyl acetate is generally considered non-toxic under normal conditions. However, like many organic compounds, it should be handled with care to avoid prolonged exposure to skin or inhalation of dust particles.

The global market for long-chain fatty acid esters like triacontyl acetate is experiencing steady growth due to increasing demand from various industries. Key drivers include the development of eco-friendly materials and the need for high-performance lubricants and coatings.

In conclusion, 1-Triacontanol,1-acetate (CAS No. 41755-58-2) is a versatile compound with promising applications across multiple sectors. Its unique chemical properties and potential for sustainable applications make it an area of active research and development.